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Method Comparison at a Glance

Get Quote

The following table summarizes the key characteristics of EPA Method 1633 compared to other common

methods based on the search results.

Method Primary Key Features & Target

) Performance Notes
Name Matrices Analytes
EPA Water, soil, Comprehensive; 53 PFAS Slightly more compounds quantified
Method sediment, compounds including without QC flags vs. legacy methods;
1633 biosolids, tissue PFTeDA [1] considered robust for solid matrices [2]

[1]

Legacy Soil [2] Basic methanol extraction, Comparable results to EPA 1633;
LVI LVI LC-MS/MS, no SPE [2] faster, lower cost; 76% of compounds
Method within £15% RSD [2]
EPA Drinking Water Targeted; includes some Designed for compliance monitoring
Method [1] short-chain PFAS [1] under the UCMR [1]
533
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Method Primary
Name Matrices

EPA Drinking Water
Method [1]

537.1

Key Features & Target
Analytes

Performance Notes

Targeted; broader range of  Designed for compliance monitoring
long-chain PFAS [1] under the UCMR [1]

Experimental Data and Protocol Details

A 2025 study directly compared EPA Method 1633 with an in-house legacy method, providing relevant

experimental data on its performance [2].

e Experimental Soils: The study used three soil types: an AFFF-impacted field soil (Soil A), a clean

Ottawa sand, and a certified reference soil (#604 from ERA Waters) with known PFAS concentrations

[2].

e Sample Preparation: For EPA Method 1633, samples underwent extraction followed by solid-phase

extraction (SPE) cleanup with WAX cartridges. The Legacy LVI Method used a basic methanol
extraction, drying under nitrogen, reconstitution, and a bulk ENVI-Carb cleanup, skipping the SPE

step [2].

¢ Instrumental Analysis: The study used LC-MS/MS. A key difference was the injection volume: the
commercial lab using EPA 1633 used a small-volume injection (SVI) of 2 pL, while the in-house
analysis used a large-volume injection (LVI) [2].

The workflow for the key in-house comparison is summarized below, illustrating the parallel paths for each

method.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.alsglobal.com/en/news-and-publications/2024/09/pfas-sampling-methods-epa-533-vs-537_1-vs-1633
https://www.alsglobal.com/en/news-and-publications/2024/09/pfas-sampling-methods-epa-533-vs-537_1-vs-1633
https://www.alsglobal.com/en/news-and-publications/2024/09/pfas-sampling-methods-epa-533-vs-537_1-vs-1633
https://pmc.ncbi.nlm.nih.gov/articles/PMC12116665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12116665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12116665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12116665/
https://www.smolecule.com/products/s773466?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Soil Sample Subsample A Subsample B
EPA Method 1633 Legacy Method
(5g dry weight) (0.5g dry weight)

SPE Cleanup Bulk Cleanup
(WAX Cartridge) (ENVI-Carb)

LVI LC-MS/MS
Analysis

Click to download full resolution via product page

Key Comparative Findings

The study yielded several critical findings for researchers assessing these methods [2]:

¢ Number of Compounds Quantified: The EPA LVI method quantified slightly more PFAS compounds
without quality control (QC) flags than the Legacy LVI method for the AFFF-impacted and certified
reference soils.

¢ Precision: Both in-house extraction methods (EPA LVI and Legacy LVI) showed comparable and
acceptable precision, with 76% of reportable compound concentrations falling within +15%
relative standard deviation (RSD).

¢ Sensitivity at Low Concentrations: The Commercial SVI results (using standard EPA 1633) had
the fewest QC flags but quantified fewer compounds at low concentrations compared to the LVI
techniques, suggesting that LVI can offer greater sensitivity.

¢ Practical Considerations: The study concluded that the Legacy LVI method is a suitable, cost-
effective in-house alternative to EPA 1633, offering comparable results with decreased sample
preparation time and lower consumable costs (no need for SPE cartridges) [2].

Takeaways for Researchers
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Based on the current information, here is a summary to guide your methodology selection:

¢ For Comprehensive, Multi-Matrix Regulatory Work: EPA Method 1633 is the established and
validated choice, especially for non-drinking water matrices like soil and biosolids. It is increasingly
becoming the preferred method for CERCLA (Superfund) investigations [1].

¢ For In-House Analysis Prioritizing Cost and Speed: A well-validated legacy LVI method can be a
viable alternative, providing comparable data for many compounds while saving time and resources

[2].
¢ For Drinking Water Compliance: Methods 533 and 537.1 remain the primary standards. Note that
they are not interchangeable, as their compound lists and techniques differ [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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